Cas no 836633-05-7 (1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-)

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl- structure
836633-05-7 structure
Product name:1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-
CAS No:836633-05-7
MF:C12H8N2O2S
MW:244.269121170044
CID:1811488
PubChem ID:11481940

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-phenyl-
    • 3-phenyl-2H-thieno[2,3-c]pyrazole-5-carboxylic acid
    • WTQUUDJDGBNNRN-UHFFFAOYSA-N
    • 3-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylicacid
    • DTXSID10467302
    • SCHEMBL6417097
    • 836633-05-7
    • 3-phenyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid
    • Inchi: InChI=1S/C12H8N2O2S/c15-12(16)9-6-8-10(13-14-11(8)17-9)7-4-2-1-3-5-7/h1-6H,(H,13,14)(H,15,16)
    • InChI Key: WTQUUDJDGBNNRN-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C3C=C(SC3=NN2)C(=O)O

Computed Properties

  • Exact Mass: 244.03064868g/mol
  • Monoisotopic Mass: 244.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 94.2Ų

Recommend Articles

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.